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Compound of Interest

Compound Name: 5-Oxodecanoic acid

Cat. No.: B1666350 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5-
Oxodecanoic acid, designed for researchers, scientists, and drug development professionals.

The following procedures are based on general laboratory safety protocols and data from

closely related compounds.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to handle 5-Oxodecanoic acid with

the appropriate Personal Protective Equipment (PPE). While some sources did not identify

specific hazards for 5-Oxodecanoic acid, a safety data sheet for the structurally similar 4-

Oxodecanoic acid indicates potential for skin irritation, serious eye irritation, and respiratory

irritation[1]. Therefore, a cautious approach is warranted.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves[2].

Ventilation: All handling should be performed in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of inhaling any dust or vapors[2].

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing. Do not ingest

or inhale the substance[1].

Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be removed

and washed before reuse[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1666350?utm_src=pdf-interest
https://www.benchchem.com/product/b1666350?utm_src=pdf-body
https://www.benchchem.com/product/b1666350?utm_src=pdf-body
https://www.benchchem.com/product/b1666350?utm_src=pdf-body
https://www.benchchem.com/product/b1666350?utm_src=pdf-body
https://static.cymitquimica.com/products/3D/pdf/sds-EAA14454.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_5_9_Dioxodecanoic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_5_9_Dioxodecanoic_Acid_A_Procedural_Guide.pdf
https://static.cymitquimica.com/products/3D/pdf/sds-EAA14454.pdf
https://static.cymitquimica.com/products/3D/pdf/sds-EAA14454.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data for Handling and Disposal
The following table summarizes key quantitative parameters relevant to the safe handling and

disposal of 5-Oxodecanoic acid and similar chemical waste.
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Parameter Value Significance Source

Physical State Solid

Important for

determining

appropriate handling

procedures.

Appearance
Colorless to yellow

solid

Visual identification of

the substance.

Molecular Formula C₁₀H₁₈O₃
Basic chemical

identification.

Molecular Weight 186.25 g/mol

Used for calculations

in solution preparation

and waste

quantification.

Melting Point 53.00 to 58.00 °C

Indicates the

temperature at which

the solid becomes a

liquid.

Boiling Point
324.00 to 326.00 °C

@ 760.00 mm Hg

Temperature at which

the liquid boils at

atmospheric pressure.

Flash Point 166.11 °C (331.00 °F)

The lowest

temperature at which

vapors will ignite in air.

Solubility

Very slightly soluble in

water; Soluble in

alcohol

Affects the choice of

cleaning agents and

disposal methods.

pH for Sewer Disposal 6.0 - 9.0 The acceptable pH

range for aqueous

waste to be

discharged into a

sanitary sewer

system, preventing
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corrosion and

environmental harm.

Disposal Procedures
The appropriate disposal method for 5-Oxodecanoic acid depends on the quantity and form of

the waste. Always consult with your institution's Environmental Health and Safety (EHS) office

and adhere to local, regional, and national regulations.

For Small Quantities of Uncontaminated Aqueous
Solutions:
For dilute aqueous solutions of 5-Oxodecanoic acid, neutralization may be an option if

permitted by your institution and local regulations.

Dilution: In a suitable container within a chemical fume hood, dilute the acidic solution with a

large volume of water (at a ratio of at least 1:20).

Neutralization: Slowly stir in a dilute basic solution, such as sodium bicarbonate or sodium

hydroxide.

pH Monitoring: Use a calibrated pH meter or pH strips to monitor the solution's pH. Continue

adding the base until the pH is between 6.0 and 9.0.

Final Disposal: Once neutralized, the solution can typically be flushed down the sanitary

sewer with copious amounts of water, in accordance with local regulations.

For Solid Waste, Contaminated Materials, and Larger
Quantities:
Solid waste, contaminated lab materials (e.g., gloves, absorbent pads), and larger quantities of

5-Oxodecanoic acid must be treated as hazardous waste.

Segregation: Do not mix this waste with other waste streams. It must be segregated as

hazardous chemical waste.
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Packaging: Collect the waste in a designated, leak-proof, and clearly labeled hazardous

waste container. The container must be compatible with the chemical.

Labeling: The label should clearly state "Hazardous Waste: 5-Oxodecanoic acid," list the

major components and their approximate concentrations, and include the appropriate hazard

symbols.

Storage: Store the sealed container in a designated hazardous waste accumulation area that

is secure, well-ventilated, and away from incompatible materials such as strong bases and

oxidizing agents.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS office or a licensed hazardous waste disposal company. An

alternative disposal method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Oxodecanoic acid.
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Caption: Logical workflow for the disposal of 5-Oxodecanoic acid.

Spill Response
In the event of a spill, follow these procedures:
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Small Spills: Wearing appropriate PPE, absorb the material with an inert, non-combustible

absorbent such as sand or vermiculite. Place the absorbed material into a designated

chemical waste container for disposal.

Large Spills: Evacuate the immediate area and prevent entry. Contact your institution's EHS

department immediately.

Clean the affected area thoroughly and ensure adequate ventilation.

Disclaimer: This information is intended as a guide and is based on general principles of

laboratory safety. It is not a substitute for a formal risk assessment or the specific guidance

provided by your institution's Environmental Health and Safety (EHS) department. Always

consult your EHS office and adhere to all local, state, and federal regulations regarding

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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